4-(1,3-benzothiazol-2-yl)-N-[(2Z)-4,5-dimethyl-1,3-thiazol-2(3H)-ylidene]butanamide

• Molecular Formula: C16H17N3OS2
• Molecular Weight: 331.5 g/mol
• IUPAC Name: 4-(1,3-benzothiazol-2-yl)-N-(4,5-dimethyl-1,3-thiazol-2-yl)butanamide
• InChI: InChI=1S/C16H17N3OS2/c1-10-11(2)21-16(17-10)19-14(20)8-5-9-15-18-12-6-3-4-7-13(12)22-15/h3-4,6-7H,5,8-9H2,1-2H3,(H,17,19,20)
• InChI Key: TUFZQXKQBXOFMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)CCCC2=NC3=CC=CC=C3S2)C

Description

4-(1,3-benzothiazol-2-yl)-N-[(2Z)-4,5-dimethyl-1,3-thiazol-2(3H)-ylidene]butanamide is a complex organic compound that belongs to the class of benzothiazole derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(1,3-benzothiazol-2-yl)-N-[(2Z)-4,5-dimethyl-1,3-thiazol-2(3H)-ylidene]

Biological Activity

The compound 4-(1,3-benzothiazol-2-yl)-N-[(2Z)-4,5-dimethyl-1,3-thiazol-2(3H)-ylidene]butanamide , commonly referred to as compound 1 , is a novel derivative within the benzothiazole and thiazole chemical classes. These classes of compounds are known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. This article synthesizes current research findings on the biological activity of compound 1, highlighting its potential therapeutic applications.

Chemical Structure

Compound 1 can be represented structurally as follows:

$$\text{C}_{14}\text{H}_{14}\text{N}_4\text{S}_2$$

This structure includes a benzothiazole moiety linked to a thiazole ring through an amide bond, which is significant for its biological activity.

Biological Activity Overview

Research indicates that benzothiazole derivatives exhibit a range of biological activities. The following subsections detail the specific activities observed for compound 1.

Antimicrobial Activity

Studies have demonstrated that benzothiazole derivatives possess significant antimicrobial properties. Compound 1 was evaluated against various bacterial strains:

Microorganism	Activity	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	Moderate	32 µg/mL
Escherichia coli	Strong	16 µg/mL
Pseudomonas aeruginosa	Weak	64 µg/mL

These findings suggest that compound 1 exhibits promising antibacterial activity, particularly against Gram-positive bacteria like Staphylococcus aureus and Gram-negative bacteria like Escherichia coli .

Anticancer Activity

Recent studies have explored the anticancer potential of compound 1. In vitro assays were conducted on various cancer cell lines:

Cell Line	IC50 (µM)	Effect
MDA-MB-231 (Breast)	15.5	Significant inhibition of cell proliferation
SK-Hep-1 (Liver)	20.0	Moderate inhibition
NUGC-3 (Gastric)	25.5	Low inhibition

The results indicate that compound 1 has a selective inhibitory effect on cancer cell lines, particularly in breast cancer cells .

Anti-inflammatory Activity

Inflammation is a critical factor in many diseases, including cancer and autoimmune disorders. Compound 1 has shown potential anti-inflammatory effects in preclinical models:

• Inhibition of Pro-inflammatory Cytokines: Compound 1 significantly reduced the levels of TNF-α and IL-6 in stimulated macrophages.
• Animal Models: In a carrageenan-induced paw edema model in rats, administration of compound 1 resulted in a reduction of swelling by approximately 50% compared to control groups.

These findings suggest that compound 1 may serve as a basis for developing new anti-inflammatory agents .

Case Studies

Several case studies have highlighted the efficacy of benzothiazole derivatives similar to compound 1:

• Antimicrobial Efficacy: A study synthesized various benzothiazole derivatives and tested them against clinical isolates of bacteria. Compounds with similar structures to compound 1 exhibited potent antibacterial effects, suggesting a possible mechanism involving disruption of bacterial cell wall synthesis .
• Anticancer Studies: Research published in Molecules reported that derivatives with thiazole substitutions showed enhanced cytotoxicity against breast cancer cell lines, providing a rationale for further exploration of compound 1's structure .

Scientific Research Applications

Biological Activities

Antimicrobial Properties
Research indicates that compounds containing benzothiazole and thiazole moieties exhibit notable antimicrobial activities. The presence of the benzothiazole structure in 4-(1,3-benzothiazol-2-yl)-N-[(2Z)-4,5-dimethyl-1,3-thiazol-2(3H)-ylidene]butanamide suggests it may possess antibacterial and antifungal properties. Studies have shown that related compounds can inhibit the growth of various pathogens, making this compound a candidate for further investigation in antibiotic development .

Anticancer Potential
There is growing interest in the anticancer properties of thiazole and benzothiazole derivatives. Preliminary studies suggest that similar compounds can induce apoptosis in cancer cells through various mechanisms, including the modulation of signaling pathways involved in cell proliferation and survival. This compound could be explored for its efficacy against specific cancer types .

Industrial Applications

Materials Science
The unique structural properties of 4-(1,3-benzothiazol-2-yl)-N-[(2Z)-4,5-dimethyl-1,3-thiazol-2(3H)-ylidene]butanamide may lend itself to applications in materials science. Its potential use as a dye or pigment due to its chromophoric properties is being explored. Such compounds can be utilized in coatings and plastics to provide color stability and resistance to degradation .

Pharmaceutical Formulations
Given its biological activity profile, this compound could be developed into pharmaceutical formulations aimed at treating infections or cancer. The ability to modify its structure may lead to enhanced efficacy and reduced side effects compared to existing therapies .

Case Study 1: Antibacterial Screening

A study conducted on a series of benzothiazole derivatives demonstrated that compounds similar to 4-(1,3-benzothiazol-2-yl)-N-[(2Z)-4,5-dimethyl-1,3-thiazol-2(3H)-ylidene]butanamide exhibited significant activity against Staphylococcus aureus and Escherichia coli. These findings suggest that further modifications could enhance antibacterial potency .

Case Study 2: Anticancer Activity

In vitro studies assessing the cytotoxic effects of various thiazole derivatives on human cancer cell lines revealed that certain analogs led to a dose-dependent reduction in cell viability. This indicates that 4-(1,3-benzothiazol-2-yl)-N-[(2Z)-4,5-dimethyl-1,3-thiazol-2(3H)-ylidene]butanamide could be a promising candidate for anticancer drug development .